molecular formula C15H19N3O3 B8404536 3-(1-ethoxycarbonylbutoxy)-1-phenyl-1,2,4-1H-triazole

3-(1-ethoxycarbonylbutoxy)-1-phenyl-1,2,4-1H-triazole

Cat. No.: B8404536
M. Wt: 289.33 g/mol
InChI Key: ZNBBYUSWHBBJQE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(1-ethoxycarbonylbutoxy)-1-phenyl-1,2,4-1H-triazole is a useful research compound. Its molecular formula is C15H19N3O3 and its molecular weight is 289.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H19N3O3

Molecular Weight

289.33 g/mol

IUPAC Name

ethyl 2-[(1-phenyl-1,2,4-triazol-3-yl)oxy]pentanoate

InChI

InChI=1S/C15H19N3O3/c1-3-8-13(14(19)20-4-2)21-15-16-11-18(17-15)12-9-6-5-7-10-12/h5-7,9-11,13H,3-4,8H2,1-2H3

InChI Key

ZNBBYUSWHBBJQE-UHFFFAOYSA-N

Canonical SMILES

CCCC(C(=O)OCC)OC1=NN(C=N1)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

The synthesis was carried out substantially as shown above in Example 7, except that it was necessary to chromatograph the product as described in Example 8. The reactants were 0.7 g of sodium, 20 ml of methanol, 5 g of 3-hydroxy-1-phenyl-1,2,4-lH-triazole and 6.5 g of ethyl 2-bromopentanoate. The solvent was 80 ml of dimethylsulfoxide. Five g of the desired product, an oil, was obtained.
Quantity
0.7 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step Two
Quantity
5 g
Type
reactant
Reaction Step Three
Quantity
6.5 g
Type
reactant
Reaction Step Four
Quantity
80 mL
Type
solvent
Reaction Step Five

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.